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For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethylsonchifolin (CAS 956384-55-7) is a sesquiterpenoid compound isolated from

Smallanthus sonchifolius, a plant commonly known as yacon. Sesquiterpenoids from this plant

have garnered scientific interest due to their potential biological activities. This technical guide

provides a summary of the known properties of Demethylsonchifolin, alongside a discussion

of the activities of related compounds and relevant experimental protocols to facilitate further

research and drug discovery efforts.

While specific experimental data on Demethylsonchifolin is limited in publicly available

literature, this guide aims to provide a foundational resource by presenting the available

information and offering context through the analysis of structurally similar compounds from the

same source.

Core Properties of Demethylsonchifolin
The fundamental chemical and physical properties of Demethylsonchifolin are summarized

below. It is important to note that some of these properties, such as relative density, are

predicted and await experimental verification.
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Property Value Source

CAS Number 956384-55-7 Internal

Molecular Formula C₂₀H₂₄O₆ [1][2]

Molecular Weight 360.41 g/mol [2]

Appearance Powder [2][3]

Purity
>95% to >98% (as

commercially available)
[2][3]

Relative Density 1.21 g/cm³ (Predicted) [1]

Storage Temperature -20°C for powder form [1]

Biological Activities and Potential Mechanisms of
Action
Direct studies detailing the biological activities of Demethylsonchifolin are scarce. However,

research on other sesquiterpene lactones isolated from Smallanthus sonchifolius provides

valuable insights into its potential therapeutic effects. These related compounds have

demonstrated a range of activities, including:

Anti-inflammatory Activity: Many sesquiterpenoids exhibit anti-inflammatory properties, often

attributed to the inhibition of the NF-κB (nuclear factor kappa-light-chain-enhancer of

activated B cells) signaling pathway.[4][5] The NF-κB pathway is a critical regulator of

inflammatory responses, and its inhibition can modulate the expression of pro-inflammatory

cytokines and enzymes.

Antimicrobial Activity: Sesquiterpene lactones from S. sonchifolius have shown activity

against various microbes.[3][6]

Trypanocidal Activity: Compounds such as enhydrin and uvedalin, also found in S.

sonchifolius, have displayed significant activity against Trypanosoma cruzi, the parasite

responsible for Chagas disease.[1][7]
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Anticancer Activity: Some sesquiterpene lactones have been investigated for their potential

to inhibit the proliferation of cancer cells.[6]

Given its structural classification as a sesquiterpenoid, it is plausible that Demethylsonchifolin
may share some of these biological activities. Further investigation is required to elucidate its

specific pharmacological profile.

Experimental Protocols
To facilitate the investigation of Demethylsonchifolin's biological activity, a detailed,

representative experimental protocol for an NF-κB inhibition assay is provided below. This is a

foundational assay for assessing potential anti-inflammatory properties.

NF-κB Reporter Gene Assay
Objective: To determine the inhibitory effect of Demethylsonchifolin on the NF-κB signaling

pathway in a cell-based model.

Materials:

Human embryonic kidney (HEK293) cells or other suitable cell line stably transfected with an

NF-κB-driven luciferase reporter construct.

Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum

(FBS) and 1% penicillin-streptomycin.

Demethylsonchifolin (dissolved in a suitable solvent, e.g., DMSO).

Tumor Necrosis Factor-alpha (TNF-α) as a stimulating agent.

Luciferase Assay System.

96-well cell culture plates.

Luminometer.

Procedure:
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Cell Seeding: Seed the HEK293-NF-κB-luciferase reporter cells in a 96-well plate at a

density of 5 x 10⁴ cells per well and incubate for 24 hours.

Compound Treatment: Prepare serial dilutions of Demethylsonchifolin in cell culture

medium. Remove the old medium from the cells and add the medium containing different

concentrations of the test compound. Include a vehicle control (medium with the same

concentration of DMSO without the compound). Incubate for 1-2 hours.

Stimulation: After the pre-incubation period, stimulate the cells with TNF-α (e.g., at a final

concentration of 10 ng/mL) to activate the NF-κB pathway. Also, include an unstimulated

control group.

Incubation: Incubate the plate for an additional 6-8 hours.

Luciferase Assay: Lyse the cells and measure the luciferase activity using a luminometer

according to the manufacturer's protocol for the luciferase assay system.

Data Analysis: Normalize the luciferase activity of the treated groups to the TNF-α stimulated

control group. Calculate the IC₅₀ value, which is the concentration of Demethylsonchifolin
that causes 50% inhibition of NF-κB activity.

Visualizations
Hypothesized Signaling Pathway Inhibition
The following diagram illustrates the potential mechanism of action of Demethylsonchifolin,

assuming it acts as an inhibitor of the NF-κB signaling pathway, similar to other

sesquiterpenoids.
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Hypothesized NF-κB Pathway Inhibition
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Caption: Hypothesized inhibition of the NF-κB signaling pathway by Demethylsonchifolin.

Experimental Workflow for Bioactivity Screening
This diagram outlines a general workflow for the initial biological screening of a natural product

like Demethylsonchifolin.
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General Experimental Workflow for Bioactivity Screening

Start: Demethylsonchifolin Sample
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Caption: A generalized workflow for the initial screening of Demethylsonchifolin's bioactivity.

Logical Relationship of Available Information
The following diagram illustrates the logical connections between the known information about

Demethylsonchifolin and the inferences that can be drawn.
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Logical Relationships of Demethylsonchifolin Information

Source: Smallanthus sonchifolius

Demethylsonchifolin
(CAS 956384-55-7)
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(e.g., Enhydrin, Uvedalin)

Class: SesquiterpenoidKnown Data:
Molecular Formula, MW

Required Future Research:
Detailed Bioassays, MoA studies, Physicochemical Characterization

Inferred Potential Activities:
Anti-inflammatory, Antimicrobial, etc.
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Caption: Logical flow from known information to inferred properties and future research needs.

Conclusion
Demethylsonchifolin is a natural product with a chemical structure that suggests potential for

interesting biological activities, particularly in the areas of inflammation and infectious diseases.

However, a significant gap in the scientific literature exists regarding its specific properties and

mechanisms of action. This guide provides the available foundational knowledge and outlines a

path forward for researchers to undertake a systematic evaluation of this compound. The

provided experimental protocol and workflows are intended to serve as a starting point for
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these investigations, which could ultimately unlock the therapeutic potential of

Demethylsonchifolin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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